![molecular formula C23H25N3O B4421883 N-(1-benzyl-4-piperidinyl)-N'-1-naphthylurea](/img/structure/B4421883.png)
N-(1-benzyl-4-piperidinyl)-N'-1-naphthylurea
Overview
Description
N-(1-benzyl-4-piperidinyl)-N'-1-naphthylurea, commonly known as BPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BPU is a small molecule inhibitor that targets the protein kinase CK2, a key regulator of cell growth and proliferation.
Mechanism of Action
BPU is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a serine/threonine kinase that plays a crucial role in the regulation of cell growth and proliferation. CK2 has been shown to be overexpressed in a variety of cancers, making it an attractive target for cancer therapy. BPU inhibits CK2 by binding to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of its downstream targets.
Biochemical and Physiological Effects:
The inhibition of CK2 by BPU has been shown to have a variety of biochemical and physiological effects. BPU has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models. BPU has also been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPU in lab experiments is its specificity for CK2. BPU has been shown to have minimal off-target effects, making it an attractive tool for studying the role of CK2 in various biological processes. However, one limitation of using BPU in lab experiments is its solubility. BPU has low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on BPU. One area of research is the development of more potent and selective CK2 inhibitors. Another area of research is the identification of biomarkers that can predict the response to BPU treatment in cancer patients. Additionally, the potential applications of BPU in the treatment of neurodegenerative diseases warrant further investigation. Finally, the development of more effective delivery methods for BPU could improve its therapeutic potential.
Scientific Research Applications
BPU has been extensively studied for its potential applications in drug discovery and development. The inhibition of CK2 by BPU has been shown to have anticancer effects, as CK2 plays a crucial role in the regulation of cell growth and proliferation. BPU has also been studied for its potential applications in the treatment of neurodegenerative diseases, as CK2 has been shown to be involved in the regulation of neuronal survival and function.
properties
IUPAC Name |
1-(1-benzylpiperidin-4-yl)-3-naphthalen-1-ylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O/c27-23(25-22-12-6-10-19-9-4-5-11-21(19)22)24-20-13-15-26(16-14-20)17-18-7-2-1-3-8-18/h1-12,20H,13-17H2,(H2,24,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVQQWGYSPFFTBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)NC2=CC=CC3=CC=CC=C32)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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